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Compound of Interest

Compound Name:

2-carbamimidamidoethyl

carbamimidothioate;dihydrobromid

e

CAS No.: 100130-32-3

Cat. No.: B020805

Get Quote

Prepared by the Senior Application Scientist Team

This guide provides in-depth technical support for researchers, scientists, and drug

development professionals working with VUF 8430 dihydrobromide. We address common

challenges, particularly those related to solubility, to ensure the successful and accurate

execution of your experiments. Our protocols are designed to be self-validating, and our

explanations are grounded in the physicochemical properties of the compound.

Frequently Asked Questions (FAQs)
Q1: What is VUF 8430 dihydrobromide and what is its
primary mechanism of action?
VUF 8430 is a potent and selective agonist for the histamine H4 receptor (H4R), with a

reported Ki value of 31.6 nM.[1][2] It functions as a full agonist at the H4 receptor.[3][4] While

highly selective, it's important for researchers to be aware that VUF 8430 also displays

moderate affinity for the histamine H3 receptor (H3R) and weak partial agonist activity at the
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histamine H2 receptor (H2R).[3][5] Its action as an H4R agonist makes it a valuable tool for

investigating the role of this receptor in inflammatory and immune responses, as the H4R is

primarily expressed on cells like mast cells, eosinophils, dendritic cells, and T cells.[6]

Q2: Why is the compound supplied as a dihydrobromide
salt?
VUF 8430 is a basic compound. Preparing it as a dihydrobromide salt significantly enhances its

crystallinity, stability, and aqueous solubility compared to the freebase form. The salt form

readily dissociates in aqueous solutions, making the molecule available for receptor interaction.

However, the presence of the salt can influence the overall solubility and requires accurate

molecular weight calculations for preparing solutions of a specific molarity.

Q3: How should I store VUF 8430 dihydrobromide?
Solid Form: The solid compound should be stored desiccated at room temperature.[3]

Stock Solutions: Once prepared, stock solutions should be aliquoted to avoid repeated

freeze-thaw cycles. For long-term storage (up to 6 months), store at -80°C. For shorter-term

storage (up to 1 month), -20°C is sufficient. Always protect solutions from light.[2]

Solubility Data Summary
The solubility of a compound is a critical parameter for experimental success. Below is a

summary of the maximum concentrations for VUF 8430 dihydrobromide in common laboratory

solvents. Note that the batch-specific molecular weight, found on the product's Certificate of

Analysis, should always be used for the most accurate calculations.[3]
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Solvent
Max Concentration
(mg/mL)

Max Concentration
(mM)

Notes

Water 32.31 100

May require

assistance (warming,

sonication) to reach

max concentration.[1]

[3]

DMSO 32.31 100

Readily soluble; ideal

for high-concentration

stock solutions.[1][3]

Saline Soluble Soluble

VUF 8430 has been

successfully dissolved

in saline for in vivo

studies.[7]

Data is based on a molecular weight of 323.05 g/mol . This may vary slightly between batches.

[3]

Troubleshooting Guide: Solubility Issues
Q4: I'm having trouble dissolving VUF 8430
dihydrobromide in water or my aqueous buffer. What
should I do?
This is a common issue that can often be resolved with a systematic approach. The

dihydrobromide salt form is intended to enhance aqueous solubility, but achieving high

concentrations can require overcoming the compound's crystal lattice energy.

Causality: For a solid to dissolve, the energy released from solvent-solute interactions must be

greater than the energy holding the solid's crystal lattice together and the solvent-solvent

interactions. Sometimes, kinetic barriers prevent this from happening efficiently at room

temperature.

Solutions Workflow:
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Verify Concentration: First, confirm that your target concentration does not exceed the known

maximum solubility of 100 mM (approx. 32.3 mg/mL).[1][3] Attempting to prepare

supersaturated solutions will inevitably lead to precipitation.

Gentle Warming: Gently warm the solution to 37°C in a water bath. This increases the kinetic

energy of both the solvent and solute molecules, disrupting the crystal lattice more effectively

and increasing the rate of dissolution. Swirl the vial intermittently. Do not boil, as this can

degrade the compound.

Sonication: If warming is insufficient, use a bath sonicator. Sonication uses high-frequency

sound waves to create micro-cavitations in the solvent.[8] The collapse of these bubbles

generates localized energy, which physically breaks apart the solute particles and facilitates

dissolution. One supplier specifically notes that sonication may be needed to achieve a 125

mg/mL concentration in water.[2]

pH Adjustment: While VUF 8430 is soluble in neutral water, the pH of your specific buffer can

impact solubility. Ensure your buffer's pH is compatible and stable.

The following diagram outlines the recommended workflow for dissolving VUF 8430.
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VUF 8430 Dissolution Workflow

Start: Weigh VUF 8430 Dihydrobromide

Add chosen solvent (e.g., Water, Saline)

Vortex/Mix at Room Temperature

Is the solution clear and particulate-free?

Warm solution to 37°C with swirling

No

Solution Ready for Use
(Sterile filter if necessary)

Yes

Is the solution clear?

Use bath sonicator for 10-15 minutes

No

Yes

Is the solution clear?

Yes

Re-evaluate Experiment:
- Lower concentration
- Use DMSO for stock

No

Click to download full resolution via product page

Caption: Workflow for solubilizing VUF 8430 dihydrobromide.
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Q5: My compound dissolved initially in my aqueous
buffer but then precipitated out over time. Why did this
happen?
Precipitation after initial dissolution often points to either the formation of a supersaturated

solution or issues with solution stability and storage.

Causality:

Supersaturation: If aggressive heating was used to dissolve the compound beyond its

thermodynamic solubility limit at room temperature, it will precipitate as it cools.

Solvent Evaporation: If the solution is stored in a container that is not properly sealed,

solvent evaporation can increase the compound's concentration, leading to precipitation.

Freeze-Thaw Cycles: Repeatedly freezing and thawing a solution can cause the compound

to come out of solution. During the freezing process, pure solvent crystallizes first, effectively

concentrating the compound in the remaining liquid phase, which can lead to precipitation.[8]

Solutions:

Avoid Supersaturation: Only use gentle warming (37°C) and ensure your concentration is

within the published limits.

Proper Storage: Always use tightly sealed vials for storage.

Aliquot Solutions: Prepare aliquots of your stock solution to avoid subjecting the entire stock

to multiple freeze-thaw cycles.[2]

Q6: Should I use DMSO to prepare my stock solution?
What are the best practices?
Yes, using DMSO is a highly recommended and common practice, especially when high

concentrations are needed or when the final experiment is in a buffered aqueous solution.

Causality: DMSO is a polar aprotic solvent that is miscible with water and a wide range of

organic solvents.[9][10] It is an excellent solvent for many organic molecules that have limited
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aqueous solubility, allowing for the preparation of highly concentrated stock solutions (e.g., 100

mM for VUF 8430).[1][3] These stocks can then be diluted to a final, low concentration in your

aqueous experimental buffer, where the final percentage of DMSO is low enough (typically

<0.5%) to not interfere with the biological system.

Best Practices Protocol:

Use Anhydrous DMSO: DMSO is highly hygroscopic (readily absorbs water from the air).[8]

Absorbed water can decrease the solubility of some compounds. Use high-purity, anhydrous

DMSO and handle it quickly, sealing the bottle immediately after use.

Preparation: To prepare a 100 mM stock, for example, add 3.10 mL of DMSO to 10 mg of

VUF 8430 (assuming MW of 323.05).[3] Vortex until the solid is completely dissolved. A

clear, colorless solution should be formed.

Dilution: When diluting the DMSO stock into an aqueous buffer, add the DMSO stock to the

buffer while vortexing. Do not add buffer to the DMSO stock, as this can cause the

compound to precipitate out.

Final DMSO Concentration: Always calculate the final DMSO concentration in your

experiment and run a vehicle control with the same final DMSO concentration to ensure it

does not affect your results.

Mechanism of Action & Receptor Selectivity
Understanding the receptor interaction profile of VUF 8430 is crucial for proper experimental

design and data interpretation. As a potent H4R agonist, it primarily signals through Gαi/o

proteins, leading to the inhibition of adenylyl cyclase and a decrease in intracellular cAMP

levels.[1] This signaling cascade is central to its effects on immune cell chemotaxis and

cytokine production.[6]
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VUF 8430 Signaling Pathway
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Caption: Simplified signaling pathway for VUF 8430.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Phone: (601) 213-4426
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